Cas no 39518-95-1 (2-Cyano-N-methylbenzamide)

2-Cyano-N-methylbenzamide structure
2-Cyano-N-methylbenzamide structure
Product Name:2-Cyano-N-methylbenzamide
CAS No:39518-95-1
MF:C9H8N2O
MW:160.17262172699
CID:1022462
Update Time:2023-08-02

2-Cyano-N-methylbenzamide Chemical and Physical Properties

Names and Identifiers

    • Benzamide, 2-cyano-N-methyl- (9CI)
    • 2-cyano-N-methylbenzamide
    • BENZAMIDE, 2-CYANO-N-METHYL-
    • 2-Cyano-N-methylbenzamide
    • Inchi: 1S/C9H8N2O/c1-11-9(12)8-5-3-2-4-7(8)6-10/h2-5H,1H3,(H,11,12)
    • InChI Key: VSERMWPCCMYTSX-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=CC=1C#N)NC

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 216
  • Topological Polar Surface Area: 52.9
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